2,4-Dimethyl-5-nitropyridine

• IUPAC Name: 2,4-dimethyl-5-nitropyridine
• InChI: InChI=1S/C7H8N2O2/c1-5-3-6(2)8-4-7(5)9(10)11/h3-4H,1-2H3
• InChI Key: GMAJNANLBOHCAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1[N+](=O)[O-])C
• Molecular Formula: C7H8N2O2
• DSSTOX Substance ID: DTXSID60547486
• Molecular Weight: 152.15 g/mol
• CAS RN: 1074-99-3

Description

Synthesis Analysis

2,4-Dimethyl-5-nitropyridine can be synthesized through a multicomponent reaction involving 2-nitroacetophenone (or nitroacetone), acetaldehyde diethyl acetal, β-dicarbonyl compound, and ammonium acetate in an acetic acid solution. This process facilitates the acquisition of 4-methyl-substituted derivatives of 5-nitro-1,4-dihydropyridine, which upon oxidation yield 2,4-dimethyl-5-nitropyridines (Turgunalieva et al., 2023).

Molecular Structure Analysis

The molecular structure of this compound has been determined using various techniques including X-ray crystallography and quantum chemical calculations. Studies have revealed that these compounds exhibit layered arrangements stabilized by hydrogen bonds, with detailed vibrational studies providing insights into their structural characteristics (Bryndal et al., 2012).

Chemical Reactions and Properties

Reactions involving this compound include nitration and substitution processes that alter its chemical structure and properties. These reactions have been explored to understand the reactivity and stability of the compound under various conditions, demonstrating its versatility in chemical synthesis and modification (Prostakov et al., 1976).

Physical Properties Analysis

The physical properties of this compound, including its crystalline structure and vibrational spectra, have been extensively analyzed. These studies provide valuable information on the compound's stability, solubility, and potential applications in materials science and engineering (Oszust et al., 1997).

Chemical Properties Analysis

The chemical properties of this compound have been characterized through various analyses, including its reaction mechanisms, kinetics, and interactions with other chemical entities. Such investigations are crucial for its application in synthetic chemistry and the development of new materials and chemical processes (Reinheimer et al., 1980).

Scientific Research Applications

• Synthesis and Characterization : 2,4-Dimethyl-5-nitropyridine has been synthesized through multicomponent reactions involving nitroacetophenone, acetaldehyde diethyl acetal, β-dicarbonyl compound, and ammonium acetate in acetic acid, leading to unsymmetrical derivatives of 5-nitro-1,4-dihydropyridine. This process enables the production of novel 5-nitropyridine derivatives with potential applications in various chemical and pharmaceutical domains (Turgunalieva et al., 2023).

• Molecular Structure Analysis : Studies on similar compounds, like 2,6-dimethyl-4-nitropyridine N-oxide, have been conducted using density functional theory (DFT) calculations to understand their molecular structures, vibrational frequencies, thermodynamic properties, and atomic charges. Such analyses aid in comprehending the molecular behavior of nitropyridine derivatives and their potential applications (Yıldırım et al., 2011).

• Vibrational Studies and Quantum Chemical Calculations : The vibrational properties of nitropyridine derivatives, such as 2-amino-4-methyl-3-nitropyridine and 2-amino-4-methyl-5-nitropyridine, have been studied using spectroscopic methods and quantum chemical calculations. These studies provide insights into the stability and reactivity of nitropyridine compounds, which can be crucial for their applications in material science and chemistry (Bryndal et al., 2012).

• Nonlinear Optical Properties : Certain nitropyridine derivatives, like N-alkyl-2,6-dimethyl-4(1H)-pyridinones, have been identified as potential candidates for nonlinear optical (NLO) applications. Studies on their laser-induced surface damage, thermal transport, and microhardness suggest their suitability for generating blue-green laser radiation, indicating potential applications in optical and laser technologies (Manivannan et al., 2008).

• Coordination Chemistry and Cytotoxicity : Copper(II) complexes with methyl-substituted nitropyridine N-oxides, including derivatives of this compound, have been synthesized and evaluated for cytotoxicity against cancer cell lines. These complexes showcase potential as chemotherapeutic agents, highlighting the biomedical applications of nitropyridine derivatives (Puszko et al., 2011).

Safety and Hazards

2,4-Dimethyl-5-nitropyridine is classified under GHS07 for safety. It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Nitropyridines, such as 2,4-Dimethyl-5-nitropyridine, are key intermediates in medicinal products and can be used in the preparation of pyridine derivatives, which are important synthetic intermediates for new pesticides and medicines. The use of continuous flow methodology and microreaction technology could potentially improve the safety and efficiency of their synthesis.

Mechanism of Action

Target of Action

Nitropyridines, the class of compounds to which 2,4-dimethyl-5-nitropyridine belongs, are known to interact with various biological targets depending on their specific substitutions .

Mode of Action

Nitropyridines generally react with n2o5 in an organic solvent to form the n-nitropyridinium ion .

Biochemical Pathways

Nitropyridines are known to be involved in various chemical reactions, including the suzuki–miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction .

Result of Action

The nitropyridines are known to participate in various chemical reactions that could potentially lead to various molecular and cellular effects .

Action Environment

The reaction conditions, such as the presence of certain solvents or reagents, can significantly affect the reactions involving nitropyridines .

Synthesis routes and methods

Procedure details

To a stirred suspension of 2-chloro-4-methyl-5-nitropyridine (9.419 g, 54.6 mmol) in dioxane (110 mL) was added tetrakis(triphenyl phosphine) palladium (6.330 g, 5.46 mmol) and the mixture stirred for 15 min prior to the addition of trimethyl boroxine (7.68 mL, 54.6 mmol) and potassium carbonate (22.64 g, 164.0 mmol). The reaction mixture was heated under reflux for 6 h then allowed to cool to rt over 16 h. Ethyl acetate (200 mL) was added and the mixture stirred vigorously for 1 h. The mixture was filtered through celite, washing through with ethyl acetate/THF (1:1, v/v). Brine (100 mL) was added and attempted separation of layers resulted in a thick emulsion. After removal of all volatiles, ethyl acetate (300 mL) was added and the mixture filtered, giving rise to a biphasic mixture. The layers were separated and the aqueous phase was extracted with ethyl acetate (3×100 mL). The combined organics were washed with brine (100 mL), dried (MgSO4), filtered and concentrated in vacuo. The resulting oil was dissolved in dichloromethane then purified via flash column chromatography (SiO2, ethyl acetate/isohexane, 3:7, v/v) to give the title compound as an orange oil. δH (CDCl3): 2.59 (3H, s), 2.60 (3H, s), 7.12 (1H, s), 9.07 (1H, s).

Q & A

Q1: What is a key advantage of the synthetic approach described in the paper for producing 2,4-dimethyl-5-nitropyridine?

A1: The research presents a novel multicomponent synthesis of this compound. [] A key advantage of this method is its ability to produce previously undescribed 4-methyl-substituted derivatives of 5-nitro-1,4-dihydropyridine, which can then be oxidized to yield the target compound. [] This approach utilizes readily available starting materials and offers a more efficient route compared to previous methods, expanding the accessibility of this class of compounds for further research.